Cas no 1039878-71-1 (2-amino-4-chloro-3-fluoroBenzoic acid)

• Product Name: 2-amino-4-chloro-3-fluoroBenzoic acid
• CAS No: 1039878-71-1
• MF: C₇H₅ClFNO₂
• MW: 189.571504354477
• MDL: MFCD11193652
• CID: 2104970
• PubChem ID: 28974171
• Update Time: 2025-04-21

2-amino-4-chloro-3-fluoroBenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-chloro-3-fluoroBenzoic acid
• 2-Amino-4-chloro-3-fluoro-benzoic acid
• DB-227215
• CS-0127899
• EN300-181503
• AS-36425
• 1039878-71-1
• AHROQQNUCNZNTI-UHFFFAOYSA-N
• Z362758814
• 2-amino-4-chloro-3-fluorobenzoicacid
• SCHEMBL14358945
• AKOS009260001
• SB30335
• MFCD11193652
• 858-186-1
• PRB87871

• MDL： MFCD11193652
• Inchi： 1S/C7H5ClFNO2/c8-4-2-1-3(7(11)12)6(10)5(4)9/h1-2H,10H2,(H,11,12)
• InChI Key： AHROQQNUCNZNTI-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(=O)O)=C(C=1F)N

Computed Properties

• Exact Mass: 188.9992843g/mol
• Monoisotopic Mass: 188.9992843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives